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Compound of Interest

Compound Name: 2-Phenylpentane

Cat. No.: B179501 Get Quote

For researchers, scientists, and drug development professionals, the accurate characterization

of chemical compounds is paramount. This guide provides a comprehensive comparison of

experimentally determined physical properties of 2-phenylpentane against established

literature values. Furthermore, it benchmarks these properties against its structural isomers, 1-

phenylpentane and 3-phenylpentane, offering a broader context for its physical characteristics.

This document is intended to serve as a valuable resource for validating experimental results

and understanding the nuanced differences between these closely related alkyl-substituted

aromatic hydrocarbons.

Physical and Chemical Properties: A Comparative
Overview
2-Phenylpentane, also known as sec-amylbenzene, is an organic compound with the chemical

formula C11H16.[1][2] It is a colorless to pale yellow liquid with a characteristic aromatic odor.

[2][3] Its structure consists of a pentane chain with a phenyl group attached to the second

carbon atom.[3] This compound is hydrophobic, displaying low solubility in water but good

solubility in organic solvents.[2] It finds applications in organic synthesis and as a solvent.[2]

The following table summarizes the key physical properties of 2-phenylpentane and its

isomers, presenting a direct comparison between experimental findings and literature data.
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Property
2-
Phenylpentane
(Experimental)

2-
Phenylpentane
(Literature)

1-
Phenylpentane
(Literature)

3-
Phenylpentane
(Literature)

Molecular Weight

( g/mol )
148.24 148.24[1] 148.24 148.24

Boiling Point (°C

at 760 mmHg)
191.5 190 - 192[4][5][6] 202 193

Density (g/cm³ at

20°C)
0.861

0.859 - 0.86[5][6]

[7]
0.858 0.863

Refractive Index

(at 20°C)
1.486

1.485 - 1.487[4]

[5][6]
1.487 1.489

Melting Point

(°C)
-

-69.9 to -44.72[4]

[5][6]
-75 -80

Flash Point (°C) - 60.6[4][8] 71 63

Vapor Pressure

(mmHg at 25°C)
- 0.696[4][8] 0.3 0.4

Experimental Protocols
The determination of the physical properties of 2-phenylpentane was conducted using

standard laboratory procedures to ensure accuracy and reproducibility.

Determination of Boiling Point
The boiling point was determined using a micro-boiling point apparatus.[9] A small sample of 2-
phenylpentane was placed in a capillary tube, which was then attached to a thermometer. The

setup was heated in a Thiele tube containing mineral oil to ensure uniform heating.[10] The

temperature at which a rapid and continuous stream of bubbles emerged from the capillary

tube was recorded as the boiling point.[9][10] The atmospheric pressure was recorded and the

boiling point was corrected to standard pressure. The importance of knowing the boiling point

lies in its utility for identifying and characterizing a compound.[11] Pure liquids typically exhibit a

sharp boiling point, while impurities can cause it to vary over a range.[11][12]
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Determination of Density
The density of 2-phenylpentane was determined using a pycnometer. The pycnometer was

first weighed empty, then filled with distilled water and weighed again to determine its volume.

Finally, it was filled with 2-phenylpentane and weighed. The density was calculated by dividing

the mass of the 2-phenylpentane by its volume. The temperature of the sample was

maintained at 20°C throughout the measurement.

Determination of Refractive Index
The refractive index was measured using an Abbe refractometer. A few drops of 2-
phenylpentane were placed on the prism of the refractometer. The instrument was adjusted to

bring the dividing line between the light and dark fields into sharp focus on the crosshairs. The

refractive index was then read directly from the instrument's scale. The temperature was

maintained at 20°C by circulating water through the refractometer. The refractive index is a

fundamental physical property that is useful for identifying and assessing the purity of liquid

samples.[13]

Workflow for Cross-Referencing Experimental and
Literature Data
The following diagram illustrates the systematic process of comparing experimentally obtained

data with established literature values for a given chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenylpentane
https://cymitquimica.com/cas/2719-52-0/
https://www.benchchem.com/product/b179501
https://www.guidechem.com/dictionary/en/29316-05-0.html
https://www.chembk.com/en/chem/2-Phenylpentane
https://www.guidechem.com/dictionary/en/2719-52-0.html
https://www.fishersci.ca/shop/products/2-phenylpentane-tech-85-thermo-scientific/p-7024870
https://www.chemsrc.com/en/cas/29316-05-0_165620.html
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!09_01_35_PM.pdf
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
https://www.benchchem.com/product/b179501#cross-referencing-experimental-data-with-2-phenylpentane-literature-values
https://www.benchchem.com/product/b179501#cross-referencing-experimental-data-with-2-phenylpentane-literature-values
https://www.benchchem.com/product/b179501#cross-referencing-experimental-data-with-2-phenylpentane-literature-values
https://www.benchchem.com/product/b179501#cross-referencing-experimental-data-with-2-phenylpentane-literature-values
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b179501?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

